Cas no 1797710-04-3 (4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide
• CAS No: 1797710-04-3
• MF: C₁₅H₁₈FN₃O₃S₂
• MW: 371.450124263763
• CID: 5371607
• Update Time: 2025-10-29

4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-fluoro-N-[1-(2-thiazolyl)-3-pyrrolidinyl]benzenesulfonamide
• 4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide

• Inchi： 1S/C15H18FN3O3S2/c1-2-22-14-4-3-12(9-13(14)16)24(20,21)18-11-5-7-19(10-11)15-17-6-8-23-15/h3-4,6,8-9,11,18H,2,5,7,10H2,1H3
• InChI Key： DVCKICRCAGDGMZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CS3)C2)(=O)=O)=CC=C(OCC)C(F)=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.9±60.0 °C(Predicted)
• pka: 10.75±0.20(Predicted)

Additional information on 4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide

Research Brief on 4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide (CAS: 1797710-04-3)

The compound 4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide (CAS: 1797710-04-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this sulfonamide derivative, which contribute to its selective binding affinity for specific biological targets. The presence of the thiazole ring and the fluorinated benzene moiety has been shown to enhance its pharmacokinetic properties, including improved metabolic stability and membrane permeability. These characteristics make it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide on a range of enzyme targets. The compound demonstrated potent activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This finding suggests its potential utility in cancer therapy, especially for targeting tumor microenvironments.

Another recent study explored the compound's role as a modulator of inflammatory pathways. The research, conducted by a team at the University of Cambridge, revealed that the sulfonamide derivative could effectively inhibit the production of pro-inflammatory cytokines in vitro. This anti-inflammatory activity, combined with its favorable safety profile in preliminary toxicity studies, positions it as a potential lead compound for treating chronic inflammatory diseases.

The synthesis of 4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide has also been optimized in recent work. A 2022 patent application described a novel, scalable synthetic route that improves yield and reduces production costs. This advancement is particularly significant for potential industrial-scale manufacturing, should the compound progress to clinical trials.

Looking ahead, researchers are particularly interested in exploring the compound's potential as a multi-target therapeutic agent. Computational modeling studies suggest it may interact with additional biological targets beyond those already identified, opening possibilities for repurposing in other disease areas. Current research efforts are focused on elucidating these additional mechanisms of action through comprehensive in vitro and in vivo studies.

In conclusion, 4-ethoxy-3-fluoro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzene-1-sulfonamide represents an exciting development in medicinal chemistry, with demonstrated activity against clinically relevant targets and promising therapeutic potential. Further research is warranted to fully characterize its pharmacological profile and evaluate its efficacy in disease models.